Cas no 161718-81-6 (4-Isobutyloxy-1,3-benzenedicarbonitrile)
4-Isobutyloxy-1,3-benzenedicarbonitrile is a specialized aromatic compound featuring a benzene ring substituted with two nitrile groups and an isobutyloxy moiety. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of both electron-withdrawing nitrile groups and the isobutyloxy side chain enhances its reactivity in nucleophilic and electrophilic substitution reactions. This compound offers precise functionalization potential, enabling tailored modifications for target applications. Its stability under standard conditions and compatibility with various solvents further contribute to its utility in research and industrial processes.
161718-81-6 structure
Product name:4-Isobutyloxy-1,3-benzenedicarbonitrile
4-Isobutyloxy-1,3-benzenedicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Isobutoxyisophthalonitrile
- 4-(2-Methylpropoxy)-1,3-benzenedicarbonitrile
- 4-(2-methylpropoxy)benzene-1,3-dicarbonitrile
- 4-Isobutyloxy-1,3-benzenedicarbonitrile
- 4-isobutoxy-3-cyanobenzonitrile
- 1,3-Benzenedicarbonitrile,4-(2-Methylpropoxy)-
- 4-isobutoxybenzene-1,3-dicarbonitrile
- A810288
- SCHEMBL2344031
- 161718-81-6
- MFCD13185905
- AKOS015890588
- CTQZRQNRVCZKOE-UHFFFAOYSA-N
- AS-18138
- FT-0658617
- J-513331
- DTXSID20455795
- 1,3-Benzenedicarbonitrile, 4-(2-methylpropoxy)-
-
- MDL： MFCD13185905
- Inchi： 1S/C12H12N2O/c1-9(2)8-15-12-4-3-10(6-13)5-11(12)7-14/h3-5,9H,8H2,1-2H3
- InChI Key： CTQZRQNRVCZKOE-UHFFFAOYSA-N
- SMILES： CC(C)COC1=C(C=C(C=C1)C#N)C#N
Computed Properties
- Exact Mass: 200.09500
- Monoisotopic Mass: 200.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- Density: 1.09
- Melting Point: 128-132 ºC
- Boiling Point: 345.478°C at 760 mmHg
- Flash Point: 345.478 °C at 760 mmHg
- Refractive Index: 1.528
- PSA: 56.81000
- LogP: 2.46476
4-Isobutyloxy-1,3-benzenedicarbonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
4-Isobutyloxy-1,3-benzenedicarbonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Isobutyloxy-1,3-benzenedicarbonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I780090-25000mg |
4-Isobutyloxy-1,3-benzenedicarbonitrile |
161718-81-6 | 25g |
$253.00 | 2023-05-18 | ||
| abcr | AB459502- |
4-Isobutoxyisophthalonitrile; . |
161718-81-6 | €327.50 | 2023-03-31 | |||
| abcr | AB459502-250 mg |
4-Isobutoxyisophthalonitrile; . |
161718-81-6 | 250MG |
€327.50 | 2023-07-18 | ||
| TRC | I780090-250g |
4-Isobutyloxy-1,3-benzenedicarbonitrile |
161718-81-6 | 250g |
$ 1110.00 | 2022-06-04 | ||
| abcr | AB459502-1 g |
4-Isobutoxyisophthalonitrile; . |
161718-81-6 | 1g |
€862.10 | 2023-07-18 | ||
| Fluorochem | 210405-1g |
4-Isobutoxyisophthalonitrile |
161718-81-6 | 95% | 1g |
￡579.00 | 2022-03-01 | |
| abcr | AB459502-250mg |
4-Isobutoxyisophthalonitrile; . |
161718-81-6 | 250mg |
€315.30 | 2025-02-15 | ||
| 1PlusChem | 1P001WAF-250mg |
1,3-Benzenedicarbonitrile, 4-(2-methylpropoxy)- |
161718-81-6 | 98% (HPLC) | 250mg |
$210.00 | 2025-02-19 | |
| Ambeed | A685981-100mg |
4-Isobutoxyisophthalonitrile |
161718-81-6 | 97% | 100mg |
$149.0 | 2025-02-21 | |
| A2B Chem LLC | AA87703-1g |
4-Isobutyloxy-1,3-benzenedicarbonitrile |
161718-81-6 | 98%(HPLC) | 1g |
$544.00 | 2024-04-20 |
4-Isobutyloxy-1,3-benzenedicarbonitrile Related Literature
-
Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
-
Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
-
Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
-
Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
161718-81-6 (4-Isobutyloxy-1,3-benzenedicarbonitrile) Related Products
- 6609-57-0(2-Ethoxybenzonitrile)
- 6609-58-1(2-Propoxybenzonitrile)
- 1229019-33-3(Febuxostat impurity 37)
- 1207030-44-1(1-(3,4-dimethylphenyl)-N-[(furan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)
- 100325-55-1(Pyridine, 3-(2,6-difluorophenyl)-)
- 1361488-25-6(4'-(Chloromethyl)-2,4,6,2'-tetrachlorobiphenyl)
- 2172245-32-6(2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid)
- 126712-05-8(1-bromo-2-(bromomethyl)-3-methoxybenzene)
- 1219844-92-4(1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine)
- 2227815-86-1(rac-(1R,2S)-2-(2-bromo-6-methoxyphenyl)cyclopropan-1-amine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:161718-81-6)4-Isobutyloxy-1,3-benzenedicarbonitrile
Purity:99%/99%
Quantity:250mg/1g
Price ($):227.0/612.0